Cas no 1805255-81-5 (3-Amino-2-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1805255-81-5
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• CID: 4919020
• Update Time: 2025-08-03

3-Amino-2-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H6F2N2O/c7-6(8)5-3(9)1-2-4(11)10-5/h1-2,6H,9H2,(H,10,11)
• InChI Key： HDBPKGOWODAUDF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(N1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1

Additional information on 3-Amino-2-(difluoromethyl)-6-hydroxypyridine

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805255-81-5)

3-Amino-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805255-81-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for 3-Amino-2-(difluoromethyl)-6-hydroxypyridine suppliers due to its growing applications in drug discovery and crop protection.

The molecular structure of 3-Amino-2-(difluoromethyl)-6-hydroxypyridine features a pyridine ring substituted with an amino group at the 3-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 6-position. This arrangement imparts distinct physicochemical properties, making it valuable for designing molecules with enhanced bioavailability and target specificity. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are increasingly sought after in medicinal chemistry due to their ability to improve metabolic stability and binding affinity.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-2-(difluoromethyl)-6-hydroxypyridine has surged, driven by trends in precision medicine and sustainable agriculture. A common query among scientists is, "What are the applications of 3-Amino-2-(difluoromethyl)-6-hydroxypyridine in drug development?" Studies highlight its role as a building block for kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance and chronic diseases.

Another hot topic tied to this compound is its potential in agrochemical innovation. With the rising need for eco-friendly pesticides, researchers are exploring 3-Amino-2-(difluoromethyl)-6-hydroxypyridine as a precursor for novel herbicidal and fungicidal formulations. Searches for fluorinated agrochemical intermediates often lead to this compound, reflecting its relevance in addressing food security challenges.

The synthesis of 3-Amino-2-(difluoromethyl)-6-hydroxypyridine typically involves multi-step reactions, including halogenation and amination processes. Optimizing its production is a key concern for manufacturers, as evidenced by frequent searches for high-purity 3-Amino-2-(difluoromethyl)-6-hydroxypyridine synthesis methods. Advances in catalytic fluorination techniques have further streamlined its preparation, reducing costs and environmental impact.

From a commercial perspective, the market for 3-Amino-2-(difluoromethyl)-6-hydroxypyridine is expanding, with suppliers catering to pharmaceutical giants and agrochemical firms. Quality control is paramount, as impurities can affect downstream applications. This underscores the importance of reliable analytical testing for 3-Amino-2-(difluoromethyl)-6-hydroxypyridine, another frequently searched term among buyers.

In summary, 3-Amino-2-(difluoromethyl)-6-hydroxypyridine (CAS No. 1805255-81-5) stands at the intersection of cutting-edge science and industrial demand. Its versatility in drug design and crop protection, coupled with the strategic incorporation of fluorine, positions it as a compound of enduring significance. As research continues to unveil new applications, its role in shaping future innovations remains undeniable.